4-{1-[(4-Fluoro-3-phenoxyphenyl)methoxy]-2-methylpropan-2-yl}phenol

• CAS No.: 111856-46-3
• Molecular Formula: C23H23FO3
• Molecular Weight: 366.4 g/mol
• IUPAC Name: 4-[1-[(4-fluoro-3-phenoxyphenyl)methoxy]-2-methylpropan-2-yl]phenol
• InChI: InChI=1S/C23H23FO3/c1-23(2,18-9-11-19(25)12-10-18)16-26-15-17-8-13-21(24)22(14-17)27-20-6-4-3-5-7-20/h3-14,25H,15-16H2,1-2H3
• InChI Key: SFWIVLJTOCAHRZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COCC1=CC(=C(C=C1)F)OC2=CC=CC=C2)C3=CC=C(C=C3)O

Description

4-{1-[(4-Fluoro-3-phenoxyphenyl)methoxy]-2-methylpropan-2-yl}phenol is a complex organic compound characterized by its unique structure, which includes a phenol group, a fluoro-substituted phenoxy group, and a methoxy group attached to a methylpropan-2-yl chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{1-[(4-Fluoro-3-phenoxyphenyl)methoxy]-2-methylpropan-2-yl}phenol typically involves multiple steps, including the formation of intermediate compounds. One common method involves the use of Suzuki–Miyaura coupling, a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction is known for its mild and functional group-tolerant conditions, making it suitable for the synthesis of complex organic molecules.

Industrial Production Methods

Industrial production of this compound may involve large-scale application of the Suzuki–Miyaura coupling reaction, utilizing palladium catalysts and boron reagents. The process is optimized for high yield and purity, ensuring the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

4-{1-[(4-Fluoro-3-phenoxyphenyl)methoxy]-2-methylpropan-2-yl}phenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: Reduction reactions can modify the fluoro-substituted phenoxy group.

Substitution: Electrophilic aromatic substitution reactions can occur at the phenol and phenoxy groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens and nitrating agents are employed under acidic conditions.

Major Products

The major products formed from these reactions include various substituted phenols, quinones, and reduced derivatives of the original compound.

Scientific Research Applications

4-{1-[(4-Fluoro-3-phenoxyphenyl)methoxy]-2-methylpropan-2-yl}phenol has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe due to its unique structural features.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-{1-[(4-Fluoro-3-phenoxyphenyl)methoxy]-2-methylpropan-2-yl}phenol involves its interaction with specific molecular targets and pathways. The phenol group can act as a hydrogen bond donor and acceptor, facilitating binding to target enzymes and receptors. The fluoro-substituted phenoxy group enhances the compound’s stability and reactivity, allowing it to modulate various biochemical pathways .

Comparison with Similar Compounds

Similar Compounds

Fenvalerate: A synthetic pyrethroid insecticide with a similar phenoxyphenyl structure.

Esfenvalerate: Another pyrethroid insecticide with structural similarities to 4-{1-[(4-Fluoro-3-phenoxyphenyl)methoxy]-2-methylpropan-2-yl}phenol.

Uniqueness

4-{1-[(4-Fluoro-3-phenoxyphenyl)methoxy]-2-methylpropan-2-yl}phenol is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties